Cas no 111787-84-9 (3-Furancarboxylic acid,5-(4-chlorophenyl)-2-methyl-, ethyl ester)

• Product Name: 3-Furancarboxylic acid,5-(4-chlorophenyl)-2-methyl-, ethyl ester
• CAS No: 111787-84-9
• MF: C₁₄H₁₃ClO₃
• MW: 264.704223394394
• CID: 129404
• PubChem ID: 2742179
• Update Time: 2025-04-18

3-Furancarboxylic acid,5-(4-chlorophenyl)-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid,5-(4-chlorophenyl)-2-methyl-, ethyl ester
• ETHYL 5-(4-CHLOROPHENYL)-2-METHYL-3-FUROATE
• ethyl 5-(4-chlorophenyl)-2-methylfuran-3-carboxylate
• HMS1450M04
• DTXSID20372453
• 111787-84-9
• SCHEMBL3105153
• WIUJNWZGQYNXCF-UHFFFAOYSA-N
• CCG-251611
• Maybridge3_006956
• IDI1_018343
• DTXCID20323485

• Inchi： 1S/C14H13ClO3/c1-3-17-14(16)12-8-13(18-9(12)2)10-4-6-11(15)7-5-10/h4-8H,3H2,1-2H3
• InChI Key： WIUJNWZGQYNXCF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C(=O)OCC)=C(C)O1

Computed Properties

• Exact Mass: 264.05500
• Monoisotopic Mass: 264.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.44000
• LogP: 4.08510